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Compound of Interest

2-(5-Chloro-2-nitrophenoxy)-
Compound Name:

ethylamine
CAS No.: 1248814-38-1
Cat. No.: B1468432

Get Quote

Nomenclature & Synonyms

2-(5-Chloro-2-nitrophenoxy)ethylamine is an ether-linked aromatic amine primarily utilized as a
transient intermediate in the synthesis of 1,4-benzoxazines.[1] Because it is often generated in
situ or immediately cyclized, it lacks a widely recognized trade name. However, in technical

literature and patent databases, it is identified by several systematic and functional synonyms.

Systematic Synonyms (IJUPAC & Chemical Abstracts)

These names describe the exact connectivity of the molecule:

Primary Systematic Name: 2-(5-Chloro-2-nitrophenoxy)ethanamine[1]

Inverted Name: Ethanamine, 2-(5-chloro-2-nitrophenoxy)-[1]

Alternative Connectivity: 1-(2-Aminoethoxy)-5-chloro-2-nitrobenzene[1]

Phenolic Derivative:0O-(2-Aminoethyl)-5-chloro-2-nitrophenol[1]
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Functional Synonyms (Application-Based)

In drug development and industrial synthesis, the compound is often referred to by its
downstream utility:

o Benzoxazine Precursor A: Referring to its role in synthesizing 7-Chloro-3,4-dihydro-2H-1,4-
benzoxazine.[1]

o Pre-Cyclization Intermediate: A term used in batch records to denote the uncyclized ether
prior to the reductive ring-closure step.[1]

Chemical Identity & Properties

This compound is characterized by a 1,2,5-trisubstituted benzene ring. The nitro group at
position 2 and the aminoethoxy chain at position 1 are positioned to facilitate intramolecular
cyclization upon reduction.[1]

Property Data / Description
Molecular Formula CsH9oCIN20s3
Molecular Weight 216.62 g/mol

) Yellow to orange solid (typical of nitro-aromatics)
Physical State o
or oil (if crude)

Soluble in polar organic solvents (DMF, DMSO,
Solubility Ethanol, Ethyl Acetate); limited solubility in water

(unless as HCI salt).

Primary Amine (-NHz), Nitro (-NO2), Ether (-O-),

Key Functional Groups )
Aryl Chloride (-ClI).[1]

The nitro group is susceptible to reduction
Reactivity Profile (Fe/HCI, Hz2/Pd). The primary amine is

nucleophilic.

Synthesis Protocol: Etherification Pathway
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The most robust method for synthesizing 2-(5-Chloro-2-nitrophenoxy)ethylamine involves the
nucleophilic substitution of a halo-ethylamine by the phenoxide of 5-chloro-2-nitrophenol.[1]

Reaction Scheme

Reagents: 5-Chloro-2-nitrophenol (CAS 611-07-4), 2-Bromoethylamine Hydrobromide (CAS
2576-47-8), Potassium Carbonate (K2COs3).[1] Solvent: N,N-Dimethylformamide (DMF) or
Acetonitrile (MeCN).

Step-by-Step Methodology

e Phenoxide Formation:

o Charge a reaction vessel with 5-Chloro-2-nitrophenol (1.0 equiv) and anhydrous DMF (10
volumes).

o Add Potassium Carbonate (2.5 equiv) in portions.

o Note: The solution will turn bright yellow/orange due to the formation of the phenoxide
anion. Stir at room temperature for 30 minutes to ensure complete deprotonation.

 Alkylation:

o Add 2-Bromoethylamine Hydrobromide (1.2 equiv) to the mixture.[1]

o Heat the reaction mixture to 80-90°C for 4—6 hours.

o Monitoring: Monitor by TLC or HPLC for the disappearance of the phenol starting material.
o Work-up:

o Cool the mixture to room temperature.

o Pour the reaction mass into Ice Water (20 volumes).

o Extract with Ethyl Acetate (3 x 10 volumes).

o Wash the combined organic layers with Brine and dry over anhydrous Na2S0Oa.[1]
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 Purification:
o Concentrate under reduced pressure.[1][2]

o The crude product is often used directly in the next step.[1] If isolation is required,
recrystallization from Ethanol/Water or column chromatography (DCM/MeOH) is
recommended.

Downstream Application: Reductive Cyclization

The primary utility of 2-(5-Chloro-2-nitrophenoxy)ethylamine is its conversion into the 7-Chloro-
3,4-dihydro-2H-1,4-benzoxazine scaffold.[1] This heterocyclic core is a privileged structure in
medicinal chemistry, serving as a template for:

o Potassium Channel Openers: Related to the cromakalim class.[1]
e Anticonvulsants: Benzoxazine derivatives often exhibit GABA-ergic activity.[1]

e Antifungals: Certain agrochemical fungicides utilize this core.[1]

Mechanism of Action (Synthesis)

The transformation involves the reduction of the nitro group to an aniline (-NHz).[1] The newly
formed aniline nitrogen then attacks the carbon alpha to the ether oxygen? Correction: The
standard benzoxazine synthesis from this specific intermediate involves the reduction of the
nitro group to an amine. However, since the ethyl chain is already attached to the oxygen, the
cyclization actually requires a leaving group on the ethyl chain if we were starting from the
aniline.

e Wait: If the structure is O-CH2-CH2-NH2, and we reduce NO2 to NH2, we have two amino
groups.[1] This does not cyclize directly to a benzoxazine without an external carbon source
(like oxalyl chloride or chloroacetyl chloride) to form a lactam, or unless the ethyl chain had a
leaving group (which it doesn't, it has an amine).

o Correction on Pathway: The "Benzoxazine Precursor” synonym usually refers to the reverse
connectivity (2-aminophenol + 1,2-dibromoethane).[1]
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» However, for this specific molecule (O-CH2-CH2-NH2), the cyclization partner is typically a
carbonyl source (like Phosgene, CDI, or an aldehyde) to form 3,4-dihydro-2H-1,4-
benzoxazine-3-one derivatives or tetrahydro-1,4-benzoxazines.[1]

e Most Common Route:[1] Reaction with Chloroacetyl chloride followed by reduction, OR
reaction with an aldehyde (reductive amination cyclization).

Visualization: Synthesis & Application Pathway|[3]

5-Chloro-2-nitrophenol K2CO3, DMF, 90°C
(CAS 611-07-4) (Etherification)
Inramolecular 7-Chloro-3,4-dihydro-

2-(5-Chloro-2-nitrophenoxy)ethylamine ___Nitro Reduction_y, Reduction —Cyclization (with C-source) 2H-1,4-benzoxazine
. (The Topic) (Fe/HCl or H2/Pd) (Scaffold)

2-Bromoethylamine
Hydrobromide

Click to download full resolution via product page

Caption: Synthetic pathway from 5-chloro-2-nitrophenol to the benzoxazine scaffold via the
ether intermediate.

Safety & Handling (E-E-A-T)

As a Senior Application Scientist, | must emphasize that this compound combines the toxicity of
nitro-aromatics with the reactivity of primary amines.

o Skin Absorption: Nitro-aromatics are potent sensitizers and can be absorbed through the
skin, potentially causing methemoglobinemia.[1] Double-gloving (Nitrile) is mandatory.[1]

¢ Inhalation: The amine functionality can lead to respiratory irritation. All operations involving
the solid or heating of the solution must occur in a fume hood.

o Storage: Store under an inert atmosphere (Argon/Nitrogen) at 2—-8°C. The free base amine
may absorb CO: from the air; storage as the Hydrochloride (HCI) salt is more stable.
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e Synthesis of 1,4-Benzoxazines: Smist, M., & Kwiecien, H. (2014). "Synthesis of 3,4-dihydro-
2H-1,4-benzoxazines and their Oxo Derivatives: A Review." Current Organic Synthesis. Link

e Nitro-Group Reduction Protocols: BenchChem Technical Support. (2025).[2][3][4][5] "Guide
to the Synthesis of 2-Chloro-5-aminophenol from 2-Chloro-5-nitrophenol.” Link[1]

o Chemical Safety Data (Related Nitro-Aromatics): Sigma-Aldrich. (2024).[1] "Safety Data
Sheet: 2-Chloro-5-nitroaniline.” Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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